methyl 4-({2-[2-(phenylsulfonyl)carbonohydrazonoyl]phenoxy}methyl)benzoate

• IUPAC Name: methyl 4-[[2-[(E)-(benzenesulfonylhydrazinylidene)methyl]phenoxy]methyl]benzoate
• InChI: InChI=1S/C22H20N2O5S/c1-28-22(25)18-13-11-17(12-14-18)16-29-21-10-6-5-7-19(21)15-23-24-30(26,27)20-8-3-2-4-9-20/h2-15,24H,16H2,1H3/b23-15+
• InChI Key: GKAPNJNKGHGZTK-HZHRSRAPSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)COC2=CC=CC=C2C=NNS(=O)(=O)C3=CC=CC=C3
• Isomeric SMILES: COC(=O)C1=CC=C(C=C1)COC2=CC=CC=C2/C=N/NS(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C22H20N2O5S
• Molecular Weight: 424.5 g/mol

Description

Methyl 4-({2-[2-(phenylsulfonyl)carbonohydrazonoyl]phenoxy}methyl)benzoate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as Methyl 4-({2-[2-(phenylsulfonyl)hydrazono]phenoxy}methyl)benzoate or MSB and is a derivative of benzoic acid.

Mechanism of Action

The mechanism of action of MSB is not fully understood, but it is believed to interact with specific receptors in the body, leading to the modulation of various biological processes. MSB has been found to inhibit the activity of certain enzymes and proteins, which are known to play a crucial role in the development of various diseases.
Biochemical and Physiological Effects:
Studies have shown that MSB can affect various biochemical and physiological processes in the body, including the regulation of gene expression, cell proliferation, and apoptosis. MSB has also been found to modulate the immune system, leading to the suppression of inflammation and the prevention of various diseases.

Advantages and Limitations for Lab Experiments

MSB has several advantages as a research tool, including its high purity, stability, and solubility in various solvents. However, its use in lab experiments is limited by its high cost and the need for specialized equipment and expertise to synthesize and handle the compound safely.

Future Directions

There are several future directions for research on MSB, including the identification of new biological targets and the development of more efficient synthesis methods. MSB also has potential applications in the development of new drugs and materials, and further studies are needed to explore these possibilities.
Conclusion:
In conclusion, MSB is a promising chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. Its unique chemical structure and biological activities make it a valuable research tool for studying various biochemical and physiological processes in the body. Further research is needed to fully understand the mechanism of action of MSB and to explore its potential applications in medicine and materials science.

Scientific Research Applications

MSB has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and organic synthesis. In medicinal chemistry, MSB has been found to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties.